Cas no 941971-71-7 (2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide)

• Product Name: 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide
• CAS No: 941971-71-7
• MF: C₁₅H₁₆N₂O₄S₂
• MW: 352.428541183472
• CID: 5502058
• PubChem ID: 18586949
• Update Time: 2025-10-23

2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(2-(4-(methylsulfonyl)phenyl)acetamido)thiophene-3-carboxamide
• 941971-71-7
• AKOS024470975
• N-methyl-2-[[2-(4-methylsulfonylphenyl)acetyl]amino]thiophene-3-carboxamide
• 2-[2-(4-methanesulfonylphenyl)acetamido]-N-methylthiophene-3-carboxamide
• F2829-0206
• 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide

• Inchi： 1S/C15H16N2O4S2/c1-16-14(19)12-7-8-22-15(12)17-13(18)9-10-3-5-11(6-4-10)23(2,20)21/h3-8H,9H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： ZJQGRPWVKWXDRM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(NC1=C(C(NC)=O)C=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 352.05514934g/mol
• Monoisotopic Mass: 352.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide

Comprehensive Overview of 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide (CAS No. 941971-71-7)

The compound 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide (CAS No. 941971-71-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene core and methanesulfonylphenyl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule compounds like 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s acetamido and carboxamide functional groups contribute to its bioactivity, making it a subject of interest in studies related to inflammatory diseases and metabolic disorders. Its CAS No. 941971-71-7 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the key advantages of 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide lies in its synthetic versatility. The presence of a methylthiophene ring allows for further derivatization, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial in the development of next-generation therapeutics, where molecular tweaks can significantly enhance efficacy and reduce side effects. The compound’s methanesulfonyl group also plays a pivotal role in improving solubility and bioavailability, addressing common challenges in drug formulation.

From an industrial perspective, CAS No. 941971-71-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly practices, researchers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. Such approaches not only reduce waste but also align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

The pharmacological potential of 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide extends to its interaction with biological targets such as receptors and enzymes. Preliminary studies suggest its affinity for protein kinases, which are critical in cell signaling pathways. This has sparked interest in its use for conditions like autoimmune diseases and cancer, where kinase dysregulation is a hallmark. However, further in vitro and in vivo studies are needed to validate these findings and explore its safety profile.

In the realm of cheminformatics, CAS No. 941971-71-7 is a valuable entry for structure-activity relationship (SAR) analyses. Computational models leveraging machine learning and molecular docking can predict its interactions with other biomolecules, accelerating drug discovery pipelines. This aligns with the rising popularity of AI-driven drug design, a hot topic in both academic and industrial circles.

To summarize, 2-2-(4-methanesulfonylphenyl)acetamido-N-methylthiophene-3-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural features, combined with its potential applications in targeted therapy and sustainable synthesis, make it a compound worth watching. As research progresses, its CAS No. 941971-71-7 will likely appear more frequently in patents and publications, solidifying its place in the future of biopharmaceutical innovation.